Cas no 2137089-53-1 (5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid)
5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid
- EN300-712749
- 2137089-53-1
-
- Inchi: 1S/C7H10N4O3/c1-4-6(7(12)13)9-10-11(4)5-2-8-14-3-5/h5,8H,2-3H2,1H3,(H,12,13)/t5-/m1/s1
- InChI Key: CNMRKDXYCQGVFB-RXMQYKEDSA-N
- SMILES: O1C[C@@H](CN1)N1C(C)=C(C(=O)O)N=N1
Computed Properties
- Exact Mass: 198.07529019g/mol
- Monoisotopic Mass: 198.07529019g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3
- Topological Polar Surface Area: 89.3Ų
5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-712749-0.05g |
5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid |
2137089-53-1 | 0.05g |
$2490.0 | 2023-05-26 | ||
| Enamine | EN300-712749-0.1g |
5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid |
2137089-53-1 | 0.1g |
$2609.0 | 2023-05-26 | ||
| Enamine | EN300-712749-0.25g |
5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid |
2137089-53-1 | 0.25g |
$2728.0 | 2023-05-26 | ||
| Enamine | EN300-712749-0.5g |
5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid |
2137089-53-1 | 0.5g |
$2847.0 | 2023-05-26 | ||
| Enamine | EN300-712749-1.0g |
5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid |
2137089-53-1 | 1g |
$2965.0 | 2023-05-26 | ||
| Enamine | EN300-712749-2.5g |
5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid |
2137089-53-1 | 2.5g |
$5810.0 | 2023-05-26 | ||
| Enamine | EN300-712749-5.0g |
5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid |
2137089-53-1 | 5g |
$8598.0 | 2023-05-26 | ||
| Enamine | EN300-712749-10.0g |
5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid |
2137089-53-1 | 10g |
$12748.0 | 2023-05-26 |
5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid
5-Methyl-1-[(4R)-1,2-Oxazolidin-4-yl]-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview
The compound 5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137089-53-1) is a structurally complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique combination of functional groups and stereochemistry, making it a subject of interest in both academic and industrial research. The oxazolidin ring system and the triazole moiety are key structural elements that contribute to its versatile properties.
Recent studies have highlighted the importance of oxazolidin-containing compounds in drug delivery systems due to their ability to form stable amide bonds with amino acids. The triazole group, on the other hand, is known for its applications in click chemistry and as a bioisostere in medicinal chemistry. The presence of both these functional groups in the same molecule makes 5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid a promising candidate for multifunctional applications.
The synthesis of this compound involves a series of carefully designed reactions that ensure the preservation of stereochemistry at the oxazolidin center. Researchers have employed various strategies, including organocatalytic methods and transition metal-mediated coupling reactions, to achieve high yields and excellent enantioselectivity. The carboxylic acid group at the 4-position of the triazole ring plays a critical role in determining the compound's solubility and reactivity, making it suitable for further functionalization.
In terms of physical properties, 5-methyl...
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